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Compound of Interest

Compound Name: Malvone A

CAS No.: 915764-62-4

Cat. No.: B152321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols for the analysis of Malvone A, a phytoalexin with potential applications

in drug development. The information is compiled from primary scientific literature to assist

researchers in the identification and characterization of this compound.

Introduction to Malvone A
Malvone A is a naphthoquinone phytoalexin, identified as 2-methyl-3-methoxy-5,6-dihydroxy-

1,4-naphthoquinone. It is produced by the plant Malva sylvestris in response to stress,

particularly induction by the pathogen Verticillium dahliae[1][2][3]. Its structure has been

elucidated through a combination of mass spectrometry (MS), nuclear magnetic resonance

(NMR) spectroscopy, and X-ray crystallography[1][2][3].

Spectroscopic Data
The following tables summarize the key mass spectrometry and nuclear magnetic resonance

data for Malvone A.
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Mass Spectrometry Data
Parameter Observed Value

Mass-to-Charge Ratio (m/z) 234[3]

Molecular Ion [M]⁺

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data were acquired in acetone-d₆.

¹H NMR Spectroscopic Data

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.51 doublet 8 Aromatic H

7.18 doublet 8 Aromatic H

4.08 singlet - -OCH₃

1.98 singlet - -CH₃

¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

188.1 C=O (Carbonyl)

184.7 C=O (Carbonyl)

158.4 sp² C-O

153.1 sp² C-O

151.0 sp² C-O

Experimental Protocols
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The following protocols are based on the initial structural elucidation of Malvone A.

Isolation and Purification
Malvone A was first isolated from the stems of Malva sylvestris plants that were induced with

the fungal pathogen Verticillium dahliae. The general procedure involves:

Induction: Treatment of the plant material to stimulate the production of the phytoalexin.

Extraction: Maceration and extraction of the plant material with an appropriate organic

solvent.

Chromatographic Purification: The crude extract is subjected to chromatographic techniques

to isolate the pure compound. While the specific column and solvent system were not

detailed in the initial reports, a typical workflow would involve column chromatography

followed by further purification steps.

Mass Spectrometry
Instrumentation: The specific model of the mass spectrometer was not reported in the

primary literature.

Scan Rate: 500 amu/s

Scan Range: 50–550 amu

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: Bruker ARX 500 spectrometer.

Solvent: Acetone-d₆.

Experiments: ¹H NMR, ¹³C NMR, and HMBC experiments were conducted to determine the

structure.

Visualized Workflows and Pathways
The following diagrams illustrate the conceptual workflow for the isolation and analysis of

Malvone A and the logical relationship of its spectroscopic data.
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Caption: Conceptual workflow for the isolation and spectroscopic analysis of Malvone A.
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Caption: Logical relationship between Malvone A's structure and its key spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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